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Cat. No.: B1245508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide to the fundamental quantum mechanical properties

of the Aluminum-27 (²⁷Al) nucleus. As the only stable isotope of aluminum, understanding its

nuclear characteristics is crucial for applications ranging from materials science and quantum

computing to pharmaceutical research where aluminum-containing compounds are utilized.[1]

This guide summarizes key quantitative data, details the experimental protocols used for their

determination, and provides visual representations of logical and experimental workflows.

Core Nuclear Properties of Aluminum-27
The Aluminum-27 nucleus is composed of 13 protons and 14 neutrons.[1] This composition

dictates its fundamental quantum mechanical attributes, which are summarized below. With a

natural abundance of 100%, the properties listed are representative of all naturally occurring

aluminum.[1][2][3]

Table 1: General Quantum Mechanical Properties of ²⁷Al
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Property Value Unit

Nuclear Spin (I) 5/2 ħ

Parity +

Natural Abundance 100 %

Isotopic Mass 26.9815385(7) u

Binding Energy 224.95183284 MeV

Binding Energy per Nucleon 8.33154936 MeV

Data sourced from ChemLin[1] and KAERI[2].

Table 2: Electromagnetic Moments of ²⁷Al
Property Value Unit Method(s)

Magnetic Dipole

Moment (μ)
+3.64070(2)

μN (Nuclear

Magnetons)
NMR

Electric Quadrupole

Moment (Q)
+0.1466(10) barn Atomic Beam

Recommended values sourced from IAEA-NDS[1].

The non-zero nuclear spin indicates that the ²⁷Al nucleus possesses a magnetic dipole

moment, making it active for Nuclear Magnetic Resonance (NMR) spectroscopy. Furthermore,

a spin value greater than 1/2 (I > 1/2) gives rise to an electric quadrupole moment.[4] This

means the nucleus has a non-spherical charge distribution, which interacts with local electric

field gradients, significantly influencing its NMR spectral characteristics.[1][3]

Table 3: Nuclear Radius of ²⁷Al
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Type Value Unit Method

Charge Radius 3.0610(31) fm Electron Scattering

Empirical Radius ~3.6 fm
Formula: R = 1.2 ×

A¹ᐟ³

Charge radius sourced from ChemLin[1]. The empirical radius is a common approximation.

Table 4: Principal Low-Lying Excited Energy Levels of
²⁷Al

Level Energy (keV) Spin (I) Parity

843.76 1/2 +

1014.4 3/2 +

2211.99 7/2 +

2734.6 5/2 +

2981.8 3/2 +

3004.3 9/2 +

Data sourced from the Evaluated Nuclear Structure Data File (ENSDF) via the National Nuclear

Data Center.

Experimental Protocols for Property Determination
The quantum properties of the ²⁷Al nucleus are determined through a variety of sophisticated

experimental techniques. The methodologies for the most critical of these are detailed below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the primary technique for determining the nuclear spin and magnetic

dipole moment of ²⁷Al. Due to its quadrupolar nature, NMR also provides information about the

electric quadrupole moment and the local chemical environment.
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Methodology:

Sample Preparation: A sample containing aluminum, such as a solution of aluminum nitrate

(Al(NO₃)₃) in deuterium oxide (D₂O), is prepared.[1] For solid-state NMR, a powdered

crystalline sample is packed into a rotor.

Application of Magnetic Field: The sample is placed in a strong, static external magnetic field

(B₀). This field causes the nuclear spins to align in one of 2I+1 possible orientations, creating

distinct energy levels.[4] For ²⁷Al (I=5/2), this results in 6 energy levels.

Radiofrequency Pulse: A pulse of radiofrequency (RF) energy is applied perpendicular to the

B₀ field. If the frequency of the pulse matches the energy difference between spin states (the

Larmor frequency), it excites the nuclei to a higher energy level.

Signal Detection: After the RF pulse, the nuclei relax back to their lower energy states,

emitting an RF signal known as the Free Induction Decay (FID). This signal is detected by a

receiver coil.

Data Processing: The FID is converted from a time-domain signal to a frequency-domain

spectrum using a Fourier Transform. The resulting spectrum shows peaks corresponding to

the resonance frequencies.

Analysis for Quadrupolar Nuclei: For ²⁷Al, the interaction between the electric quadrupole

moment and the local electric field gradient causes significant broadening of the NMR signal.

[3] Advanced techniques like Magic-Angle Spinning (MAS) are used in solid-state NMR to

narrow these lines.[5] Two-dimensional techniques such as Multiple-Quantum Magic-Angle

Spinning (MQMAS) can further resolve the different aluminum sites by separating the

isotropic chemical shift from the second-order quadrupolar broadening.[5][6]
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NMR Experimental Workflow for ²⁷Al.
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Electron Scattering
Electron scattering experiments are the gold standard for determining the nuclear charge

radius. By bombarding a target with high-energy electrons, the way they are deflected reveals

the distribution of charge (protons) within the nucleus.

Methodology:

Electron Beam Generation: A particle accelerator produces a high-energy, monoenergetic

beam of electrons.[7]

Target Interaction: The electron beam is directed onto a thin foil of pure aluminum.[7]

Scattering and Detection: The electrons are scattered by the Coulomb force from the protons

in the ²⁷Al nuclei. A detector, which can be moved to various angles relative to the incident

beam, measures the number of scattered electrons at each angle.[7][8]

Cross-Section Measurement: The scattering intensity at different angles is used to calculate

the differential cross-section (dσ/dΩ).

Form Factor Analysis: The measured cross-section is compared to the theoretical Mott

scattering cross-section, which describes scattering from a point charge. The deviation is

described by the nuclear form factor, |F(q)|², which is related to the Fourier transform of the

nuclear charge distribution ρ(r).[7]

Radius Determination: The form factor exhibits diffraction-like minima. The position of the

first minimum in the scattering pattern is directly related to the nuclear radius, allowing for a

precise calculation of the charge radius.[7]
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Workflow for an Electron Scattering Experiment.

Gamma-Ray Spectroscopy
Gamma-ray spectroscopy is used to determine the energies of the excited states of a nucleus.

When a nucleus is excited, it de-excites by emitting gamma rays of specific energies

corresponding to the energy difference between its levels.

Methodology:

Nuclear Excitation: The ²⁷Al nucleus is excited to higher energy levels. This can be achieved

through various nuclear reactions, such as inelastic scattering of protons (²⁷Al(p,p'γ)) or

neutron capture (²⁷Al(n,γ)).[9]

Gamma-Ray Emission: The excited nucleus rapidly de-excites, emitting one or more

gamma-ray photons. The energy of each photon is precisely equal to the energy difference

between the initial and final nuclear states.

Detection: The emitted gamma rays are detected using a high-resolution detector, typically a

High-Purity Germanium (HPGe) detector. The detector converts the gamma-ray energy into

an electrical pulse whose amplitude is proportional to the energy.[10]

Spectrum Acquisition: A Multi-Channel Analyzer (MCA) sorts the pulses by their amplitude,

building up an energy spectrum.[10] This spectrum shows peaks at energies corresponding

to the emitted gamma rays.

Energy Level Scheme Construction: By identifying the energies of the various gamma-ray

peaks and their coincidence relationships, a decay scheme can be constructed. This scheme

maps the excited energy levels of the nucleus and the transitions between them.
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²⁷Al Nuclear Energy Levels
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Simplified Energy Level Diagram for ²⁷Al.

Interrelation of Quantum Properties
The quantum mechanical properties of the ²⁷Al nucleus are not independent but are

consequences of its underlying structure of protons and neutrons, governed by the principles of

quantum mechanics and the nuclear shell model.
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Logical Relationships of Nuclear Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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